Cas no 720667-87-8 (Ethanone, 1-(3-chloro-4-isocyanato-5-methylphenyl)-)

• Product Name: Ethanone, 1-(3-chloro-4-isocyanato-5-methylphenyl)-
• CAS No: 720667-87-8
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 1752243
• Update Time: 2024-11-18

Ethanone, 1-(3-chloro-4-isocyanato-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chloro-4-isocyanato-5-methylphenyl)-

• Inchi： 1S/C10H8ClNO2/c1-6-3-8(7(2)14)4-9(11)10(6)12-5-13/h3-4H,1-2H3
• InChI Key： ZCKPUUJQWZVQGT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=C(N=C=O)C(Cl)=C1)C

Computed Properties

• Exact Mass: 209.02444

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 325.8±42.0 °C(Predicted)
• PSA: 46.5